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Compound of Interest

Compound Name: Metrizoic Acid

Cat. No.: B1260027 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Metrizoic acid, a tri-iodinated benzoic

acid derivative previously utilized as a radiographic contrast agent. This document is intended

for researchers, scientists, and professionals in drug development, offering detailed information

on its chemical properties, synthesis, and potential cellular effects.

Core Chemical and Physical Data
Metrizoic acid is an organic iodine compound that owes its radiopaque properties to the three

iodine atoms attached to its benzene ring. These high-atomic-number atoms effectively

attenuate X-rays, allowing for enhanced visualization of internal structures in medical imaging.

Property Value Reference

CAS Number 1949-45-7 [1][2][3][4]

Molecular Weight 627.94 g/mol [1]

Molecular Formula C₁₂H₁₁I₃N₂O₄

IUPAC Name

3-acetamido-5-

[acetyl(methyl)amino]-2,4,6-

triiodobenzoic acid

Synonyms Metrizoate, Isopaque

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1260027?utm_src=pdf-interest
https://www.benchchem.com/product/b1260027?utm_src=pdf-body
https://www.benchchem.com/product/b1260027?utm_src=pdf-body
https://prepchem.com/3-amino-2-4-6-triiodo-5-n-methylacetamido-benzoic-acid/
https://www.smolecule.com/products/s579999
https://go.drugbank.com/drugs/DB09346
https://en.wikipedia.org/wiki/Metrizoic_acid
https://prepchem.com/3-amino-2-4-6-triiodo-5-n-methylacetamido-benzoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis of Metrizoic Acid
The synthesis of Metrizoic acid involves a multi-step process starting from 3,5-diaminobenzoic

acid. A crucial intermediate in this synthesis is 3-acetamido-5-amino-2,4,6-triiodobenzoic acid.

The following protocol is based on established methods for the synthesis of related iodinated

benzoic acid derivatives.

Step 1: Diacetylation of 3,5-diaminobenzoic acid

3,5-diaminobenzoic acid is reacted with acetic anhydride in an aqueous medium.

This reaction yields 3,5-diacetamidobenzoic acid.

Step 2: Tri-iodination

The 3,5-diacetamidobenzoic acid is introduced into an aqueous acid system.

This system contains an excess of a stabilized iodine chloride (ICl) solution.

The mixture is heated, leading to the hydrolysis of one acetamido group and the subsequent

iodination at positions 2, 4, and 6 of the benzene ring.

This results in the formation of 3-acetamido-5-amino-2,4,6-triiodobenzoic acid.

Step 3: N-methylation and N-acetylation

The 3-acetamido-5-amino-2,4,6-triiodobenzoic acid is then N-methylated. A common method

involves reacting the intermediate with a methylating agent like methyl iodide in the presence

of a base.

Following N-methylation, the resulting secondary amine is acetylated, typically using acetic

anhydride, to yield the final product, Metrizoic acid.

Purification of Metrizoic Acid
Purification of the final compound is critical to remove any unreacted starting materials, by-

products, or di-iodinated contaminants. A common method for purifying iodinated benzoic acid
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derivatives is recrystallization.

The crude Metrizoic acid is dissolved in a suitable hot solvent, such as an aqueous ethanol

mixture.

The solution is treated with activated charcoal to remove colored impurities.

The hot solution is filtered to remove the charcoal and any insoluble materials.

The filtrate is allowed to cool slowly, promoting the formation of crystals of the purified

Metrizoic acid.

The crystals are collected by filtration, washed with a cold solvent to remove any remaining

impurities, and then dried under vacuum.

Quality Control Analysis
The purity and identity of the synthesized Metrizoic acid should be confirmed using standard

analytical techniques.

Thin-Layer Chromatography (TLC): To assess the purity and identify any remaining starting

materials or by-products.

High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the

final compound.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular

formula.

Visualizing the Process and Potential Cellular
Interactions
To further elucidate the experimental workflow and potential biological interactions, the

following diagrams are provided.
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Caption: A workflow diagram illustrating the synthesis and purification of Metrizoic acid.

While Metrizoic acid's primary function is as a physical contrast agent, high concentrations of

iodinated contrast media can induce cellular stress, particularly in the kidneys, a condition

known as contrast-induced nephropathy (CIN). The mechanisms underlying CIN are thought to

involve oxidative stress and direct tubular cell toxicity.
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Caption: A hypothetical signaling pathway of cellular effects from high concentrations of

contrast media.
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It is important to note that Metrizoic acid has been largely superseded by newer, lower-

osmolality contrast agents that exhibit a better safety profile. Nevertheless, the study of

compounds like Metrizoic acid provides valuable insights into the structure-activity

relationships of radiographic contrast media and their potential biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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